Cas no 95740-17-3 (2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-ethyl-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-ethyl-
• CAS No: 95740-17-3
• MF: C₁₁H₁₆FN₃O₄
• MW: 273.260846138
• CID: 811778
• PubChem ID: 514804
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-ethyl-
• 4-amino-5-ethyl-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-ethyl
• 1-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-ethylcytosine
• DTXSID40241950
• 4-amino-5-ethyl-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• SCHEMBL10885781
• CHEMBL2048646
• 1-(2-Deoxy-2-fluoro-.beta.-D-arabinofuranosyl)-5-ethylcytosine
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-ethyl-
• 4-Amino-1-(2-Deoxy-2-Fluoro-beta-D-Arabinofuranosyl)-5-Ethyl-2(1H)-Pyrimidinone
• 5-ethyl-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-4-imino-pyrimidin-2-one
• 95740-17-3

• Inchi： 1S/C11H16FN3O4/c1-2-5-3-15(11(18)14-9(5)13)10-7(12)8(17)6(4-16)19-10/h3,6-8,10,16-17H,2,4H2,1H3,(H2,13,14,18)/t6-,7+,8-,10-/m1/s1
• InChI Key： QBSJDBXQJJKDOI-IBCQBUCCSA-N
• SMILES： F[C@@H]1[C@H](N2C(N=C(C(CC)=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 273.11200
• Monoisotopic Mass: 273.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 110.60000
• LogP: -0.44220